Cas no 1082308-02-8 ([1-(1-Ethyl-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride)

• Product Name: [1-(1-Ethyl-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride
• CAS No: 1082308-02-8
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 4679378
• Update Time: 2025-06-13

[1-(1-Ethyl-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(1-ethyl-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride
• SBB082204
• STL284930
• 1-(1-ethylbenzimidazol-2-yl)ethylamine
• 1-(1-ethyl-1H-benzimidazol-2-yl)ethanamine
• T3997
• 1-(1-Ethyl-1H-benzo[d]imidazol-2-yl)ethanamine
• 1-(1-ethyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
• 1-(1-ethyl-1H-1,3-benzimidazol-2-yl)-1-ethanamine
• 1-(1-ethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride
• [1-(1-Ethyl-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride

• Inchi： 1S/C11H15N3/c1-3-14-10-7-5-4-6-9(10)13-11(14)8(2)12/h4-8H,3,12H2,1-2H3
• InChI Key： SDFPVEUOZARWAI-UHFFFAOYSA-N
• SMILES： N1(CC)C2C=CC=CC=2N=C1C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Topological Polar Surface Area: 43.8

Additional information on [1-(1-Ethyl-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride

Introduction to [1-(1-Ethyl-1H-benzimidazol-2-yl)ethyl]amine Dihydrochloride (CAS No. 1082308-02-8)

[1-(1-Ethyl-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride is a significant compound in the field of pharmaceutical chemistry, known for its unique structural and functional properties. This compound, identified by the CAS number 1082308-02-8, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound features a benzimidazole core, which is a well-studied scaffold in medicinal chemistry, often associated with bioactive properties.

The benzimidazole moiety in [1-(1-Ethyl-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride contributes to its pharmacological activity by interacting with various biological targets. Benzimidazoles are known for their broad spectrum of biological activities, including antiviral, antibacterial, antifungal, and anticancer properties. The presence of the ethyl chain and the amine group further enhances the compound's potential by providing additional sites for interaction with biological receptors.

Recent research has highlighted the importance of benzimidazole derivatives in the development of targeted therapies. Studies have shown that modifications in the benzimidazole ring can significantly alter the pharmacokinetic and pharmacodynamic properties of these compounds. The dihydrochloride salt form of [1-(1-Ethyl-1H-benzimidazol-2-yl)ethyl]amine enhances its solubility and stability, making it more suitable for pharmaceutical applications.

In the context of drug discovery, [1-(1-Ethyl-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride has been investigated for its potential role in modulating enzyme activity and receptor binding. The compound's ability to interact with specific proteins and enzymes makes it a valuable candidate for further exploration in therapeutic research. For instance, studies have suggested that benzimidazole derivatives may inhibit certain kinases and other enzymes involved in cancer progression.

The synthesis of [1-(1-Ethyl-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride involves multi-step organic reactions, typically starting from commercially available precursors. The key steps include the formation of the benzimidazole ring, followed by functionalization with the ethyl chain and amine group. The final step involves salt formation to improve the compound's physicochemical properties. Advanced synthetic techniques and methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards.

One of the most compelling aspects of [1-(1-Ethyl-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride is its potential as a lead compound for drug development. Researchers are exploring its interactions with various biological targets using computational modeling and experimental techniques. These studies aim to identify novel therapeutic applications and to optimize the compound's pharmacological profile.

The pharmacological profile of [1-(1-Ethyl-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride is being evaluated through preclinical studies. These studies focus on assessing its efficacy, safety, and pharmacokinetic properties. Initial results suggest that the compound exhibits promising activity against certain disease models, warranting further investigation into its therapeutic potential.

Future directions in research on [1-(1-Ethyl-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride include exploring its mechanisms of action and identifying potential side effects. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are being used to elucidate its structure-function relationships. These studies will provide critical insights into how the compound interacts with biological targets and how these interactions can be optimized for therapeutic benefit.

The development of new drugs is a complex process that requires extensive research and collaboration among scientists from various disciplines. [1-(1-Ethyl-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features and promising bioactivity make it a valuable asset in the quest for new treatments for various diseases.

In conclusion, [1-(1-Ethyl-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride is a fascinating compound with significant potential in pharmaceutical applications. Its benzimidazole core, combined with other functional groups, contributes to its bioactivity and makes it a promising candidate for further research. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.